BENGHE Foundational & Exploratory

Check Availability & Pricing

solubility of p-APMSF in water and DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-APMSF hydrochloride

cat. No.: B1678417

An In-depth Technical Guide on the Solubility of p-APMSF in Water and DMSO
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of p-APMSF (4-Amidinophenyl-
methanesulfonylfluoride hydrochloride), a critical parameter for its effective use in experimental
settings. The information is tailored for researchers, scientists, and professionals in drug
development who utilize p-APMSF as a serine protease inhibitor.

Physicochemical Properties of p-APMSF

p-APMSF, also known as (p-Amidinophenyl)methanesulfonyl Fluoride, is an irreversible
inhibitor of serine proteases.[1][2] Its hydrochloride salt is a white to slightly yellow crystalline
solid.[3]

Property Value
(p-Amidinophenyl)methanesulfonyl Fluoride,
Synonyms
para-APMSF[1][4]
Molecular Formula CsHoFN202S « HCI[1]
Formula Weight 252.7 g/mol [1]
CAS Number 74938-88-8[1]

Solubility Data
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The solubility of p-APMSF is a key factor in the preparation of stock solutions for various
biochemical and cellular assays.

Molar
Solvent Solubility Concentration Notes
(approx.)
Sonication may be
recommended to
Water 25 mg/mL[1] 98.94 mM[4][5] N , ,
facilitate dissolution.
[5]
Sonication may be
recommended to
DMSO 50 mg/mL[1][5][6] 197.87 mM[5]

facilitate dissolution.

[5]

Solution Stability and Handling

A crucial aspect of working with p-APMSF is its limited stability in aqueous solutions, which is
pH-dependent. The half-life of p-APMSF is approximately 20 minutes at pH 6.0, 6 minutes at
pH 7.0, and significantly shorter at pH 8.0. Therefore, it is strongly recommended to prepare
agueous solutions immediately before use. Stock solutions in DMSO are more stable and can
be stored for longer periods at -20°C or -80°C.[2][5] When stored properly as a dry solid, p-
APMSEF is stable for at least four years.[1]

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of p-APMSF are not readily
available in the provided search results, a general and widely accepted method for determining
the kinetic solubility of a compound is outlined below. This method is suitable for compounds
like p-APMSF.

Objective: To determine the maximum concentration of p-APMSF that can be dissolved in
water and DMSO.

Materials:
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e p-APMSF hydrochloride powder

o Deionized water

e Dimethyl sulfoxide (DMSO)

» Vortex mixer

e Centrifuge

e Spectrophotometer or HPLC system

o Calibrated analytical balance

e Microcentrifuge tubes

Methodology:

e Preparation of Supersaturated Solutions:

o Accurately weigh a specific amount of p-APMSF powder into a series of microcentrifuge
tubes.

o Add a precise volume of the solvent (water or DMSO) to each tube to create a range of
concentrations, some of which are expected to be supersaturated.

e Equilibration:

o Vortex the tubes vigorously for a set period (e.g., 1-2 hours) at a constant temperature
(e.g., room temperature) to facilitate dissolution.

o Allow the solutions to equilibrate for an extended period (e.g., 24 hours) to ensure that a
thermodynamic equilibrium is reached between the dissolved and undissolved compound.

e Separation of Undissolved Solid:

o Centrifuge the tubes at a high speed (e.g., 14,000 rpm) for a sufficient time (e.g., 15-30
minutes) to pellet any undissolved solid.
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e Quantification of Dissolved Compound:
o Carefully collect the supernatant without disturbing the pellet.
o Prepare a series of dilutions of the supernatant.

o Analyze the concentration of p-APMSF in the diluted supernatant using a suitable
analytical method, such as UV-Vis spectrophotometry (measuring absorbance at its Amax
of 232 nm) or High-Performance Liquid Chromatography (HPLC).[1]

o Construct a standard curve using known concentrations of p-APMSF to accurately
determine the concentration in the experimental samples.

o Data Analysis:

o The highest concentration at which no solid precipitate is observed after equilibration is
considered the solubility of p-APMSF in that solvent under the tested conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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